3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: 3-chloro-N-[(2-methylphenyl)methyl]-4-(1-methylsulfonylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-15-5-3-4-6-17(15)14-23-21(25)16-7-8-20(19(22)13-16)28-18-9-11-24(12-10-18)29(2,26)27/h3-8,13,18H,9-12,14H2,1-2H3,(H,23,25)
• InChI Key: SSXXZXMRHWGQFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C2=CC(=C(C=C2)OC3CCN(CC3)S(=O)(=O)C)Cl
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has been the subject of scientific research for its potential use in various fields. This compound is also known as TAK-659 and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of Bruton's tyrosine kinase (BTK), which is involved in the progression of various cancers and autoimmune disorders. It also inhibits the activity of phosphoinositide 3-kinase (PI3K), which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide has been found to have various biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells and induce apoptosis. It also reduces inflammation and modulates the immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide in lab experiments include its specificity and potency in inhibiting certain enzymes and signaling pathways. However, its limitations include its potential toxicity and the need for further studies to determine its efficacy in vivo.

Future Directions

For the study of 3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide include its use in combination with other drugs for the treatment of various diseases. Further studies are also needed to determine its efficacy in vivo and its potential side effects. Additionally, its use in the development of new drugs targeting BTK and PI3K signaling pathways is an area of interest for future research.

Synthesis Methods

The synthesis method of 3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide involves the reaction between 3-chloro-4-aminobenzamide and 2-methylbenzyl chloride in the presence of a base. The resulting intermediate is then reacted with 1-(methylsulfonyl)-4-piperidinol to obtain the final product.

Scientific Research Applications

3-chloro-N-(2-methylbenzyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]oxy}benzamide has been studied for its potential use in the treatment of various diseases such as cancer, autoimmune disorders, and inflammatory diseases. It has been found to inhibit the activity of certain enzymes and signaling pathways that are involved in the progression of these diseases.